2-(2-Chlorophenyl)cyclohexan-1-one
Cat. No. B1598211
Key on ui cas rn:
91393-49-6
M. Wt: 208.68 g/mol
InChI Key: UOEXWLLNMGAJDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07923450B2
Procedure details
2-(2-Chloro-phenyl)-cyclohexanone (51 mg, 0.25 mmol) was dissolved in chloroform (1 mL). To this solution bromine (42.3 mg, 0.27 mmol) in chloroform (0.5 mL) was added drop wise at room temperature. The reaction was stirred for 1½ hours at room temperature. The solvent was removed under reduced pressure to yield the crude title compound (81 mg) which was used directly in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[CH:8]1[CH2:13][CH2:12][CH2:11][CH2:10][C:9]1=[O:14].[Br:15]Br>C(Cl)(Cl)Cl>[Br:15][CH:10]1[C:9](=[O:14])[CH:8]([C:3]2[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=2[Cl:1])[CH2:13][CH2:12][CH2:11]1
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Inputs
Step One
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Name
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|
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Quantity
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51 mg
|
|
Type
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reactant
|
|
Smiles
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ClC1=C(C=CC=C1)C1C(CCCC1)=O
|
|
Name
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|
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Quantity
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1 mL
|
|
Type
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solvent
|
|
Smiles
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C(Cl)(Cl)Cl
|
Step Two
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Name
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|
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Quantity
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42.3 mg
|
|
Type
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reactant
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|
Smiles
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BrBr
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|
Name
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|
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Quantity
|
0.5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
|
CUSTOM
|
|
Details
|
The reaction was stirred for 1½ hours at room temperature
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The solvent was removed under reduced pressure
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC1CCCC(C1=O)C1=C(C=CC=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 81 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 112.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
